Cas no 1210047-63-4 (6-Bromo-5-chloroquinoxaline)

• Product Name: 6-Bromo-5-chloroquinoxaline
• CAS No: 1210047-63-4
• MF: C₈H₄N₂ClBr
• MW: 243.49
• MDL: MFCD16987758
• CID: 3165720
• PubChem ID: 59286321
• Update Time: 2025-11-01

6-Bromo-5-chloroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-chloroquinoxaline
• MFCD16987758
• AKOS024260052
• 1210047-63-4
• CS-0155800
• 6-bromo-5-choroquinoxaline
• SCHEMBL3305046
• WEYZFDYMJJVIPZ-UHFFFAOYSA-N
• DTXSID401309908
• DB-169814
• AS-41585

• MDL： MFCD16987758
• Inchi： 1S/C8H4BrClN2/c9-5-1-2-6-8(7(5)10)12-4-3-11-6/h1-4H
• InChI Key： WEYZFDYMJJVIPZ-UHFFFAOYSA-N
• SMILES： C1(Br)=C(C2=C(C=C1)N=CC=N2)Cl

Computed Properties

• Exact Mass: 241.92464g/mol
• Monoisotopic Mass: 241.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-Bromo-5-chloroquinoxaline

Comprehensive Analysis of 6-Bromo-5-chloroquinoxaline (CAS No. 1210047-63-4): Properties, Applications, and Industry Trends

6-Bromo-5-chloroquinoxaline (CAS No. 1210047-63-4) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring both bromine and chlorine substituents, this compound serves as a versatile building block in organic synthesis. The growing demand for quinoxaline derivatives in drug discovery, particularly for kinase inhibitors and antimicrobial agents, has positioned this chemical as a valuable intermediate in modern medicinal chemistry.

Recent studies highlight the compound's role in developing targeted therapies, aligning with the current industry focus on precision medicine. Researchers are particularly interested in its potential applications for cancer treatment and neurological disorders, topics that frequently appear in scientific literature and AI-powered search queries. The presence of both halogen atoms enhances its reactivity in cross-coupling reactions, making it indispensable for creating complex molecular architectures in drug development pipelines.

From a synthetic chemistry perspective, 6-Bromo-5-chloroquinoxaline demonstrates excellent stability under various reaction conditions, a property highly valued in industrial-scale production. Its crystalline form (typically white to off-white powder) ensures consistent purity levels, crucial for regulatory compliance in pharmaceutical applications. Analytical techniques like HPLC and NMR spectroscopy confirm its structural integrity, with the CAS registry number 1210047-63-4 serving as a unique identifier in global chemical databases.

The compound's molecular weight of 247.47 g/mol and melting point range (typically 150-155°C) make it suitable for various formulation processes. In response to frequent search queries about "quinoxaline solubility," it's noteworthy that this derivative shows moderate solubility in organic solvents like DMSO and dichloromethane, but limited solubility in water—a characteristic that influences its pharmacokinetic properties in drug design.

Environmental and safety considerations have become increasingly important in chemical research. While not classified as hazardous under standard protocols, proper handling procedures should be followed when working with 6-Bromo-5-chloroquinoxaline. The scientific community's growing emphasis on green chemistry has prompted investigations into more sustainable synthesis routes for such halogenated compounds, addressing common search trends about "eco-friendly heterocycle synthesis."

Market analysts observe rising demand for this chemical intermediate, particularly in regions with strong pharmaceutical manufacturing sectors. Its application extends beyond medicine to include materials science, where quinoxaline derivatives contribute to developing organic semiconductors and photovoltaic materials—topics gaining traction in renewable energy discussions. The compound's dual halogen functionality enables precise structural modifications, allowing researchers to fine-tune electronic properties for optoelectronic applications.

Quality control protocols for CAS 1210047-63-4 typically involve rigorous chromatographic analysis to ensure ≥98% purity, meeting industry standards for research-grade chemicals. Stability studies indicate proper storage conditions (room temperature in airtight containers protected from light) maintain the compound's integrity over extended periods. These specifications respond to frequent queries about "chemical storage best practices" in research communities.

Future research directions may explore the compound's potential in combinatorial chemistry and high-throughput screening platforms, areas experiencing rapid growth due to AI-assisted drug discovery. The distinctive electronic effects imparted by its bromine and chlorine substituents make 6-Bromo-5-chloroquinoxaline particularly valuable for creating diverse molecular libraries—a strategy increasingly adopted in modern pharmaceutical R&D to accelerate lead compound identification.

In conclusion, 6-Bromo-5-chloroquinoxaline represents an important chemical entity bridging multiple scientific disciplines. Its unique properties address current research priorities in drug discovery, materials science, and sustainable chemistry. As the scientific community continues to explore heterocyclic compounds for advanced applications, this bromo-chloro derivative will likely maintain its relevance in cutting-edge research and industrial applications.